2,4,6-Trichlorophenylacetylene

• CAS No.: 152174-09-9
• Molecular Formula: C8H3Cl3
• Molecular Weight: 205.5 g/mol
• IUPAC Name: 1,3,5-trichloro-2-ethynylbenzene
• InChI: InChI=1S/C8H3Cl3/c1-2-6-7(10)3-5(9)4-8(6)11/h1,3-4H
• InChI Key: IAEFAPDXQDZALB-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C=C(C=C1Cl)Cl)Cl

Description

2,4,6-Trichlorophenylacetylene is a useful research compound. Its molecular formula is C8H3Cl3 and its molecular weight is 205.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A reaction mixture of 5 g (10.8 mmol) of triphenyl-(2,4,6-trichlorophenylethynyl)silane and 4.2 g (16.2 mmol) of tetrabutylammonium fluoride in 50 mL of absolute THF is stirred for half an hour at ambient temperature and then evaporated down. The residue is taken up in diethyl ether and water and extracted. The organic phase is dried over sodium sulfate. The purification is carried out by column chromatography on silica gel (eluant: petroleum ether/toluene (9:1)). Yield: 0.46 g (20.7% of theory); Rf value: 0.6 (silica gel, petroleum ether/toluene (9:1)).

Synthesis routes and methods II

Procedure details